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Compound of Interest

Compound Name: Sodium;triphenylborane;hydroxide

Cat. No.: B084326

A Comparative Guide to Sodium Tetraphenylborate and Sodium Triphenylborane Hydroxide for
Researchers

This guide provides a detailed comparison of sodium tetraphenylborate and sodium
triphenylborane hydroxide, outlining their chemical properties, synthesis, and primary
applications in research and development. The information presented is intended to assist
researchers, scientists, and drug development professionals in selecting the appropriate
reagent for their specific experimental needs. While sodium tetraphenylborate is a well-
documented and widely utilized compound, sodium triphenylborane hydroxide is a less
common adduct with more specialized applications.

Chemical Structure and Properties

The fundamental difference between the two compounds lies in their anionic structures.
Sodium tetraphenylborate is a salt containing the stable, non-coordinating tetraphenylborate
anion, [B(CeHs)4]~.[1] In contrast, sodium triphenylborane hydroxide is an adduct of the Lewis
acid triphenylborane with sodium hydroxide, forming the hydroxytriphenylborate anion,
[B(CeHs)3(OH)]~.[2][3] This structural difference dictates their respective stability, reactivity, and
applications.

Triphenylborane itself hydrolyzes rapidly, and it is often supplied as the sodium hydroxide
adduct in an aqueous solution for stability.[4] The tetraphenylborate anion is significantly more
stable but will undergo protonolysis in the presence of strong acids to yield triphenylborane and
benzene.[1]
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Chemical Structures

Sodium Triphenylborane Hydroxide

Na*+ [B(CeHs)3(OH)]-

Sodium Tetraphenylborate

Na* [B(CeHs)4]™

Click to download full resolution via product page

Caption: Molecular structures of the anionic components.
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The physical and chemical properties of the two compounds are summarized in the table

below. Data for sodium triphenylborane hydroxide is limited as it is typically supplied in solution.

Sodium Triphenylborane

Property Sodium Tetraphenylborate .
Hydroxide
856622-73-6[2] (adduct),
CAS Number 143-66-8[1] _
12113-07-4[5] (solution)
Molecular Formula C24H20BNa[6] CisH16BNaO[2]

Molar Mass 342.22 g/mol [6] 282.12 g/mol [2]
White to off-white crystalline Typically supplied as a solution
Appearance , .
solid[7] in water[5]
Not applicable (supplied as
Melting Point > 300 °C[6][7] PP (supp

solution)

Solubility in Water

47 g/100 mL[1]

Soluble (supplied as aqueous

solution)[5]

Solubility in Organic Solvents

Soluble in acetone, ethanol;
slightly soluble in chloroform,
ether[8]

Data not available

Stability

Stable under dry conditions;
light-sensitive[6][7]

Stabilized in aqueous NaOH

solution[4]

Synthesis Overview

The synthetic routes for these compounds are distinct, reflecting their different structures.

Sodium Tetraphenylborate is commercially synthesized via the reaction of sodium

tetrafluoroborate with a phenyl Grignard reagent, such as phenylmagnesium bromide.[1] This
reaction results in the substitution of all four fluoride atoms on the boron with phenyl groups.
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Reactants

Starting Materials

Sodium Tetrafluoroborate Phenylmagnesium Bromide
(NaBFa4) (PhMgBI)

Anhydrous Reaction
in Ethereal Solvent

Sodium Tetraphenylborate Magnesium Salts
(NaBPha) (MgBrz2, MgF2)

Click to download full resolution via product page
Caption: Synthesis workflow for sodium tetraphenylborate.

Sodium Triphenylborane Hydroxide is the adduct formed from the reaction of triphenylborane
(B(CeHs)3) with sodium hydroxide (NaOH).[2][3] Triphenylborane itself is a potent Lewis acid
and is commercially available. The adduct is often prepared in situ or sold as a stabilized
agueous solution to circumvent the handling issues associated with the hydrolytically unstable
triphenylborane.[4]

Comparative Applications and Reactivity

The differing stability and structure of the anions lead to distinct applications in research and

industry.
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Sodium Tetraphenylborate: A Versatile Reagent

Sodium tetraphenylborate is a widely used laboratory chemical with three primary functions:

» Precipitating Agent: Its most common use is in analytical chemistry for the gravimetric or
titrimetric determination of potassium, ammonium, rubidium, and cesium ions.[1][9] It forms a
white, insoluble precipitate with these large monocations.[8]

e Non-Coordinating Anion: In coordination and organometallic chemistry, the tetraphenylborate
anion is valued as a large, non-coordinating anion.[10] This property allows for the isolation
and crystallization of reactive cationic metal complexes by replacing smaller, more reactive
anions like halides.[1] For example, it is used to isolate dinitrogen complexes and other
sensitive organometallic species.[1][8]

e Phenyl Donor in Organic Synthesis: It can serve as a phenyl donor in palladium-catalyzed
cross-coupling reactions, such as the Suzuki coupling, to form arylalkenes and biaryl
compounds under mild conditions.[1][9]
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(Filtration)
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(Gravimetric Analysis or Titration of Excess Reagent)
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Caption: Logical workflow for potassium ion determination.

Sodium Triphenylborane Hydroxide: A Stabilized Lewis
Acid Source

The applications of this adduct are intrinsically linked to the reactivity of its parent compound,

triphenylborane.

o Lewis Acid Catalysis: Triphenylborane is a well-known Lewis acid catalyst used in a variety
of metal-free catalytic reactions.[11] These include the formation of cyclic carbonates from
CO:z and epoxides, polymerizations, and hydrosilylation reactions.[11] The sodium hydroxide
adduct serves as a more stable and easily handled precursor for generating the active

triphenylborane catalyst in the reaction medium.
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e Precursor for Organoboron Compounds: As a source of the triphenylborane moiety, it can be
used in the synthesis of other organoboron compounds.

Experimental Protocol: Gravimetric Determination
of Potassium

This section provides a representative experimental protocol for a key application of sodium
tetraphenylborate. No equivalent, well-documented protocol for sodium triphenylborane
hydroxide was identified in the literature reviewed.

Objective: To determine the concentration of potassium ions in an aqueous sample using
sodium tetraphenylborate as a precipitating agent.

Materials:

Aqueous sample containing potassium ions (K*).

Sodium tetraphenylborate solution (0.1 M, aqueous).

Wash solution (dilute acetic acid or a saturated solution of potassium tetraphenylborate).

Drying oven, sintered glass crucible, analytical balance.
Methodology:

o Sample Preparation: Take a known volume of the sample solution and place it in a beaker. If
necessary, adjust the pH to be neutral or slightly acidic (acetic acid). Ammonium ions
interfere and should be removed beforehand, typically by ignition if the sample matrix allows.

[8]

o Precipitation: Slowly add an excess of the 0.1 M sodium tetraphenylborate solution to the
sample while stirring. A white precipitate of potassium tetraphenylborate (K[B(CeHs)a4]) will
form quantitatively.[8]

o Digestion: Allow the precipitate to digest (stand at room temperature) for a period to ensure
complete precipitation and to allow the particles to grow, which facilitates filtration.
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« Filtration: Filter the precipitate through a pre-weighed sintered glass crucible.

e Washing: Wash the precipitate with a small amount of the cold wash solution to remove any

excess sodium tetraphenylborate and other soluble impurities.

e Drying: Dry the crucible containing the precipitate in an oven at a suitable temperature (e.g.,

105-120 °C) until a constant weight is achieved.

o Calculation: The weight of the potassium in the sample can be calculated from the weight of

the dried precipitate using the gravimetric factor (molar mass of K / molar mass of

K[B(CeHs)a4]).

Summary of Comparison

Feature

Sodium Tetraphenylborate

Sodium Triphenylborane
Hydroxide

Anion Structure

[B(CeHs)4]~

[B(CeHs)3(OH)]~

Primary Function

Precipitating agent, non-
coordinating anion, phenyl
group donor[1][9][10]

Stabilized source of Lewis

acidic triphenylborane[4][11]

Key Reactivity

Forms insoluble salts with
large cations; relatively inert

anion[1]

Source of B(CsHs)s for Lewis
acid catalysis; reacts with

strong acids[11]

Common Form

Crystalline solid[7]

Aqueous solution[5]

Main Application Area

Analytical chemistry,
coordination chemistry, organic
synthesis[8][9]

Metal-free catalysis, organic

synthesis[11]

Documentation Level

Extensive

Limited

Conclusion

Sodium tetraphenylborate and sodium triphenylborane hydroxide are distinct chemical entities

with different properties and applications. Sodium tetraphenylborate is a robust, versatile, and

well-characterized salt, indispensable in analytical and coordination chemistry for its ability to
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precipitate large cations and act as a non-coordinating anion.[1][9] In contrast, sodium
triphenylborane hydroxide is best understood as a stabilized, easier-to-handle form of the
potent Lewis acid triphenylborane.[4] Its utility is primarily as a precursor for metal-free
catalysis.[11] The choice between these two reagents is therefore determined entirely by the
intended application: precipitation and ion isolation for the former, and Lewis acid catalysis for
the latter.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Sodium tetraphenylborate - Wikipedia [en.wikipedia.org]

. Page loading... [guidechem.com]

. cymitquimica.com [cymitquimica.com]

. Triphenylborane | C18H15B | CID 70400 - PubChem [pubchem.ncbi.nlm.nih.gov]
. Triphenylborane-sodium hydroxide adduct | 12113-07-4 [chemicalbook.com]

. chembk.com [chembk.com]

. Page loading... [guidechem.com]

. Page loading... [wap.guidechem.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. hbinno.com [nbinno.com]
¢ 10. cymitquimica.com [cymitquimica.com]
e 11. mdpi.com [mdpi.com]

¢ To cite this document: BenchChem. [comparative study of sodium triphenylborane hydroxide
and sodium tetraphenylborate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084326#comparative-study-of-sodium-
triphenylborane-hydroxide-and-sodium-tetraphenylborate]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://en.wikipedia.org/wiki/Sodium_tetraphenylborate
https://www.nbinno.com/article/other-organic-chemicals/sodium-tetraphenylboron-applications-synthesis-beyond-et
https://pubchem.ncbi.nlm.nih.gov/compound/Triphenylborane
https://www.mdpi.com/1420-3049/28/3/1340
https://www.benchchem.com/product/b084326?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Sodium_tetraphenylborate
https://www.guidechem.com/encyclopedia/triphenylborane-sodium-hydroxi-dic12450281.html
https://cymitquimica.com/products/IN-DA003V5J/12113-07-4/triphenylborane-sodium-hydroxide-adduct/
https://pubchem.ncbi.nlm.nih.gov/compound/Triphenylborane
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8115634.htm
https://www.chembk.com/en/chem/Sodium%20tetraphenylborate
https://www.guidechem.com/encyclopedia/sodium-tetraphenylborate-dic3148.html
https://wap.guidechem.com/question/what-are-the-uses-and-preparat-id134792.html
https://www.nbinno.com/article/other-organic-chemicals/sodium-tetraphenylboron-applications-synthesis-beyond-et
https://cymitquimica.com/cas/143-66-8/
https://www.mdpi.com/1420-3049/28/3/1340
https://www.benchchem.com/product/b084326#comparative-study-of-sodium-triphenylborane-hydroxide-and-sodium-tetraphenylborate
https://www.benchchem.com/product/b084326#comparative-study-of-sodium-triphenylborane-hydroxide-and-sodium-tetraphenylborate
https://www.benchchem.com/product/b084326#comparative-study-of-sodium-triphenylborane-hydroxide-and-sodium-tetraphenylborate
https://www.benchchem.com/product/b084326#comparative-study-of-sodium-triphenylborane-hydroxide-and-sodium-tetraphenylborate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b084326?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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